![molecular formula C14H9F3N2O B3816434 6-methyl-2-[2-(trifluoromethoxy)phenyl]nicotinonitrile](/img/structure/B3816434.png)
6-methyl-2-[2-(trifluoromethoxy)phenyl]nicotinonitrile
Overview
Description
6-methyl-2-[2-(trifluoromethoxy)phenyl]nicotinonitrile is a chemical compound that belongs to the class of nicotinonitrile derivatives. It is a potent inhibitor of the enzyme Bruton's tyrosine kinase (BTK), which plays a crucial role in the development and function of B cells. BTK inhibitors have been found to be effective in the treatment of various B cell-related disorders, including B cell malignancies and autoimmune diseases.
Mechanism of Action
6-methyl-2-[2-(trifluoromethoxy)phenyl]nicotinonitrile inhibits the activity of this compound, which is a key enzyme in the B cell receptor signaling pathway. This compound plays a crucial role in the activation and proliferation of B cells, and its inhibition leads to the suppression of B cell-mediated immune responses. This results in the reduction of B cell proliferation, differentiation, and survival, leading to the therapeutic benefits observed in B cell-related disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a selective and potent inhibitory effect on this compound activity. It has minimal off-target effects on other kinases, which reduces the risk of adverse side effects. It has also been found to have good oral bioavailability and pharmacokinetic properties, which makes it a promising candidate for clinical development.
Advantages and Limitations for Lab Experiments
The advantages of using 6-methyl-2-[2-(trifluoromethoxy)phenyl]nicotinonitrile in lab experiments include its potency, selectivity, and minimal off-target effects. Its good oral bioavailability and pharmacokinetic properties also make it suitable for in vivo studies. However, its limitations include its high cost and the need for specialized equipment and expertise for its synthesis.
Future Directions
There are several future directions for the research on 6-methyl-2-[2-(trifluoromethoxy)phenyl]nicotinonitrile. One direction is the development of more potent and selective this compound inhibitors with improved pharmacokinetic properties. Another direction is the investigation of the combination therapy of this compound inhibitors with other drugs to enhance their therapeutic efficacy. Additionally, the exploration of the role of this compound in other cell types and signaling pathways may lead to the discovery of new therapeutic targets for various diseases.
Scientific Research Applications
6-methyl-2-[2-(trifluoromethoxy)phenyl]nicotinonitrile has been extensively studied for its potential therapeutic applications in various B cell-related disorders. It has been found to be effective in the treatment of B cell malignancies such as chronic lymphocytic leukemia, mantle cell lymphoma, and Waldenstrom's macroglobulinemia. It has also shown promising results in the treatment of autoimmune diseases such as rheumatoid arthritis, systemic lupus erythematosus, and multiple sclerosis.
properties
IUPAC Name |
6-methyl-2-[2-(trifluoromethoxy)phenyl]pyridine-3-carbonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9F3N2O/c1-9-6-7-10(8-18)13(19-9)11-4-2-3-5-12(11)20-14(15,16)17/h2-7H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLKSDMAABVQRIT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=C(C=C1)C#N)C2=CC=CC=C2OC(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9F3N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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